N-{[(3-amino-7-methyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl}-N'-methylurea

• Molecular Formula: C15H19N5O3S2
• Molecular Weight: 381.5 g/mol
• IUPAC Name: 2-[(3-amino-7-methyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(methylcarbamoyl)acetamide
• InChI: InChI=1S/C15H19N5O3S2/c1-7-3-4-8-9(5-7)25-12-11(8)13(22)20(16)15(19-12)24-6-10(21)18-14(23)17-2/h7H,3-6,16H2,1-2H3,(H2,17,18,21,23)
• InChI Key: HFVNJZSGZRQTDD-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC(=O)NC(=O)NC)N

Description

N-{[(3-amino-7-methyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl}-N'-methylurea is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly known as AMT-130 and has been found to have several biochemical and physiological effects that make it a useful tool for researchers.

Mechanism of Action

AMT-130 works by targeting the huntingtin gene and reducing the production of the mutant huntingtin protein. This protein is responsible for the development of Huntington's disease, and reducing its production can slow down or even stop the progression of the disease.
Biochemical and Physiological Effects:
AMT-130 has several biochemical and physiological effects that make it a useful tool for researchers. It has been found to be highly selective for the huntingtin gene and does not affect other genes in the body. It also has a long half-life, which means that it remains active in the body for a longer period of time.

Advantages and Limitations for Lab Experiments

AMT-130 has several advantages for use in lab experiments. It is highly selective, has a long half-life, and is easy to administer. However, there are also limitations to its use. It is a relatively new compound, and more research is needed to fully understand its effects. Additionally, it can be difficult to obtain and is expensive.

Future Directions

There are several future directions for the study of AMT-130. One area of interest is in the development of new therapeutic agents for the treatment of neurodegenerative diseases. AMT-130 has shown promise in the treatment of Huntington's disease, and further research may lead to the development of new drugs based on its mechanism of action. Additionally, more research is needed to fully understand the biochemical and physiological effects of AMT-130, which could lead to new discoveries in the field of neuroscience.

Synthesis Methods

The synthesis of AMT-130 involves several steps, including the reaction of 2-aminothiophenol with ethyl acetoacetate to form 2-acetylthiophene. This is followed by the reaction of 2-acetylthiophene with methylamine to form 2-(methylamino)thiophene. The final step involves the reaction of 2-(methylamino)thiophene with 3-amino-7-methyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidine-2-thiol to form AMT-130.

Scientific Research Applications

AMT-130 has been extensively studied for its potential applications in scientific research. One of the main areas of interest is in the treatment of neurodegenerative diseases such as Huntington's disease. AMT-130 has been found to have a mechanism of action that targets the huntingtin gene, which is responsible for the development of Huntington's disease. This makes AMT-130 a potential therapeutic agent for the treatment of this disease.